BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial suppliers of 2,5-Dibromo-3-
cyclohexylthiophene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2,5-Dibromo-3-
Compound Name: _
cyclohexylthiophene

Cat. No.: B1608498

An In-depth Technical Guide to 2,5-Dibromo-3-cyclohexylthiophene for Researchers and
Drug Development Professionals

Introduction

2,5-Dibromo-3-cyclohexylthiophene is a heterocyclic organic compound that has garnered
significant attention in the field of materials science, particularly in the development of organic
electronics. Its structure, featuring a thiophene core functionalized with two bromine atoms and
a bulky cyclohexyl group, makes it an ideal building block for the synthesis of conjugated
polymers. These polymers are the active components in a variety of organic electronic devices,
including organic field-effect transistors (OFETSs), organic photovoltaics (OPVs), and organic
light-emitting diodes (OLEDS). This guide provides a comprehensive overview of the
commercial availability, synthesis, properties, and applications of 2,5-Dibromo-3-
cyclohexylthiophene, tailored for researchers, scientists, and professionals in drug
development who may utilize similar compounds in their work.

I. Commercial Availability and Supplier Analysis

The procurement of high-purity starting materials is a critical first step in any synthetic
chemistry workflow. For 2,5-Dibromo-3-cyclohexylthiophene, several reputable chemical
suppliers offer this compound, often with varying purity levels and in different quantities.

Prominent Commercial Suppliers
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A number of well-established chemical suppliers list 2,5-Dibromo-3-cyclohexylthiophene in
their catalogs. These include:

» Sigma-Aldrich (Merck): A leading global supplier of research chemicals, offering this
compound with specified purity levels suitable for research and development.

o TCI (Tokyo Chemical Industry): Known for its extensive portfolio of high-quality organic
reagents, TCI provides 2,5-Dibromo-3-cyclohexylthiophene with detailed analytical data.

o Alfa Aesar (Thermo Fisher Scientific): A major supplier of chemicals, metals, and materials
for research and development, offering various pack sizes of this thiophene derivative.

o Combi-Blocks: A supplier specializing in combinatorial chemistry building blocks, often
providing a wide array of substituted heterocyclic compounds.

e Santa Cruz Biotechnology: A provider of biochemicals and research reagents, which also
includes specialized organic compounds like 2,5-Dibromo-3-cyclohexylthiophene in its
product line.

Comparative Overview of Supplier Specifications

For ease of comparison, the following table summarizes the typical product specifications from
leading suppliers. It is important to note that these details can change, and it is always
recommended to consult the supplier's website for the most current information.

. Example Product ) Available
Supplier Purity .
Number Quantities

Sigma-Aldrich 749839 >97% 19, 59
TCI D4863 >98.0% (GC) 1g, 59
Alfa Aesar H50738 97% 19, 59, 10g
Combi-Blocks QC-7984 >97% 1g, 59, 25¢g
Santa Cruz

_ sc-281001 =298% 1g, 59
Biotechnology
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When selecting a supplier, researchers should consider not only the purity and cost but also
the availability of batch-specific analytical data (e.g., Certificate of Analysis), lead times, and the
supplier's reputation for quality and consistency.

Il. Synthesis, Properties, and Quality Control

A thorough understanding of the synthesis and physicochemical properties of 2,5-Dibromo-3-
cyclohexylthiophene is essential for its effective use.

Synthesis Pathway

The most common laboratory-scale synthesis of 2,5-Dibromo-3-cyclohexylthiophene
involves the direct bromination of 3-cyclohexylthiophene. This reaction is typically carried out
using a brominating agent such as N-bromosuccinimide (NBS) in a suitable organic solvent.
The electron-rich nature of the thiophene ring facilitates electrophilic substitution at the 2- and
5-positions, which are the most reactive sites.

(B-Cyclohexylthiophene)
Electrophilic

Bromination

NHEEMESUEEIT S (NBS)\ 2,5-Dibromo-3-cyclohexylthiophene
(2eq) )

Solvent
(e.g., DMF, Chloroform)

Click to download full resolution via product page

Caption: Synthetic route to 2,5-Dibromo-3-cyclohexylthiophene.

Key Physicochemical Properties

e Molecular Formula: CioH12Br2S

¢ Molecular Weight: 324.07 g/mol
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e Appearance: Typically an off-white to yellow solid or oil.

¢ Solubility: Soluble in many common organic solvents such as tetrahydrofuran (THF),
chloroform, and toluene.

Recommended Quality Control Protocols

To ensure the material's suitability for polymerization, a rigorous quality control process is
necessary.

Step-by-Step QC Workflow:
 Visual Inspection: Examine the material for uniform color and consistency.
o Purity Assessment by GC-MS:

o Prepare a dilute solution of the compound in a suitable volatile solvent (e.qg.,
dichloromethane).

o Inject the sample into a Gas Chromatograph-Mass Spectrometer (GC-MS).

o Analyze the chromatogram to determine the area percentage of the main peak, which
corresponds to the purity. The mass spectrum should confirm the molecular weight of
324.07 g/mol .

 Structural Verification by NMR Spectroscopy:

[e]

Dissolve a small sample in a deuterated solvent (e.g., CDCls).

o

Acquire *H and 3C NMR spectra.

[¢]

The *H NMR spectrum should show a characteristic singlet for the proton at the 4-position
of the thiophene ring, along with multiplets for the cyclohexyl protons. The integration of
these signals should be consistent with the structure.

o

The 13C NMR spectrum will provide further confirmation of the carbon framework.
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 To cite this document: BenchChem. [Commercial suppliers of 2,5-Dibromo-3-
cyclohexylthiophene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1608498#commercial-suppliers-of-2-5-dibromo-3-
cyclohexylthiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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